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Compound of Interest

Compound Name: 7-(Benzyloxy)-2-naphthol

Cat. No.: B054344

An In-Depth Technical Guide to the Reactivity and Stability of 7-(Benzyloxy)-2-naphthol

Abstract

7-(Benzyloxy)-2-naphthol is a pivotal intermediate in the landscape of organic synthesis and
medicinal chemistry. Its unique structural architecture, featuring a reactive naphthol hydroxyl
group, an electron-rich naphthalene core, and a cleavable benzyloxy protecting group, endows
it with a versatile reactivity profile. This guide provides a comprehensive analysis of the
molecule's chemical behavior, stability considerations, and key synthetic transformations. We
delve into the causality behind its reactivity, offering field-proven protocols for its modification
and handling. This document is intended to serve as a practical and authoritative resource for
scientists leveraging this scaffold in complex synthetic endeavors and drug discovery
programs.

Physicochemical and Structural Overview

7-(Benzyloxy)-2-naphthol is a solid organic compound whose utility stems from the distinct
functionalities integrated into its naphthalene framework. Understanding its fundamental
properties is the first step in predicting its behavior in a reaction environment.
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Property Value Source(s)

Chemical Name 7-(Benzyloxy)-2-naphthol [1112]

7-benzyloxynaphthalen-2-ol, 7-
Synonyms [11[3]
phenylmethoxy-2-naphthalenol

CAS Number 118495-07-1, 41826-00-0 [2][31[4]

Molecular Formula C17H1402 [1][2]

Molecular Weight 250.29 g/mol [2]
White to light yellow powder or

Appearance [51[6]
leaflets

Insoluble in water; soluble in
Solubility organic solvents like acetone, [5]
DMF, and ether.

Core Reactivity Analysis: A Tale of Three Moieties

The reactivity of 7-(Benzyloxy)-2-naphthol is not monolithic; it is a composite of the behaviors
of its three primary structural components: the naphthol hydroxyl group, the naphthalene ring
system, and the benzyloxy ether.
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Key Reactive Sites

7-(Benzyloxy)-2-naphthol

Phenolic -OH Group
(Site A)

Naphthalene Core
(Site B)

Benzyloxy Ether

Structure Image Placeholder (Site C)

Nucleophilic Attack Electron-Rich Target Reductive Cleavage

Primary Transformations

Y Y
O-Alkylation Electrophilic Aromatic Deprotection
Esterification Substitution (Betti Reaction) (Hydrogenolysis)
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ot boitom fask trder (e.g., 60-80 °C) and - ‘: oo ‘e‘:" sl extract with an organic brine, dry over NazSOs, chromatography to yield
i monitor by TLC. B 2 solvent (e.g., Ethyl Acetate). and concentrate. the O-alkylated product

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

t
2-naphthol
ent (EtOH)

Rinse the Celite pad with
solvent and concentrate the
fitrate to yield the diol.

Dissolve substrate in Evacuate the flask and St vigorously at oom Carelully fiter the mixture
Ethanol in a hydrogenation R o backfil with H: gas temperature until TLC through Celite to remove
flsk 9 (using a balloon of Hz Source). shows completion. the PAIC catalyst

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

G-(Benzyloxy)-Z-naphthoD
G\romatic Aldehydej
Gmine (e.g., Ammonia, AniIineD

Combine reactants
(often solvent-free).

Geat mixture (e.g., 60-100 °C))
G/Ionitor reaction by TLCD
Cool to room temperature.
Precipitate forms.

Gilter the solid product]
Wash with cold solvent
(e.g., Ethanal).

Recrystallize to obtain pure
aminobenzylnaphthol derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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